Cas no 1421528-13-3 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide)
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[(3-cyclopentyl-3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-2-ethoxy-
- N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide
-
- Inchi: 1S/C23H25N3O3/c1-2-29-21-14-8-7-13-19(21)22(27)24-15-20-17-11-5-6-12-18(17)23(28)26(25-20)16-9-3-4-10-16/h5-8,11-14,16H,2-4,9-10,15H2,1H3,(H,24,27)
- InChI Key: CPFLGSAZVXTEAZ-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)N(C2CCCC2)N=1)(=O)C1=CC=CC=C1OCC
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-0810-2μmol |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-5μmol |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-10μmol |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-20μmol |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-1mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-2mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-3mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-4mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-5mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0810-10mg |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide |
1421528-13-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide and Its Significance in Modern Chemical Biology
N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide, with the CAS number 1421528-13-3, represents a fascinating compound in the realm of chemical biology. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a phthalazinone core and an ethoxybenzamide moiety endows it with unique chemical properties that make it a promising candidate for further exploration.
The structural complexity of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide is a testament to the ingenuity of modern synthetic chemistry. The phthalazinone ring system, a derivative of phthalazine, is known for its stability and versatility in medicinal chemistry. This core structure is further modified by the addition of a cyclopentyl group at the 3-position and an ethoxybenzamide substituent at the 2-position, creating a molecule with potential bioactivity that warrants thorough investigation.
In recent years, there has been a surge in interest regarding molecules that incorporate phthalazinone scaffolds. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The unique electronic and steric properties of the phthalazinone ring make it an ideal platform for designing molecules with targeted biological activity. Furthermore, the presence of functional groups such as the amide and ethoxy groups allows for further derivatization, enabling the creation of a diverse library of compounds for high-throughput screening.
One of the most compelling aspects of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide is its potential as a lead compound for drug discovery. The combination of the cyclopentyl group and the ethoxybenzamide moiety suggests that this molecule may exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are crucial for any compound intended for therapeutic use, as they determine how effectively the drug can be absorbed and utilized by the body.
Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and quantum mechanical calculations have become indispensable tools in predicting the binding affinity and interactions of small molecules with biological targets. N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide has been subjected to such analyses, revealing potential binding sites on target proteins that could be exploited for therapeutic intervention.
The synthesis of N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide involves multiple steps that showcase the skill of organic chemists in constructing complex molecules. The key steps include the formation of the phthalazinone core through cyclization reactions, followed by functional group transformations to introduce the cyclopentyl and ethoxybenzamide moieties. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.
Biological evaluation of N-(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl-2-ethoxybenzamide has begun to reveal its potential therapeutic applications. Initial studies have shown that this compound exhibits moderate activity against certain enzymes implicated in inflammation and cancer progression. These findings are particularly encouraging given the growing body of evidence linking these enzymes to various diseases.
The pharmacological profile of N-(3-cyclopentyl)methyl-2-ethoxybenzamide is further enhanced by its ability to modulate multiple signaling pathways simultaneously. This polypharmacological approach has gained traction in recent years as a strategy to improve therapeutic outcomes by targeting multiple disease mechanisms concurrently. The compound's ability to interact with various proteins suggests that it may have broader applications beyond its initial discovered activities.
In conclusion, N-(3-cyclopentyl)methyl-2-ethoxybenzamide (CAS no: 1421528-13–3) represents a promising compound in chemical biology with significant potential for further development into novel therapeutics. Its unique structural features and demonstrated biological activity make it an attractive candidate for future research aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.
1421528-13-3 (N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-2-ethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)